Cas no 892874-24-7 (1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester)

• Product Name: 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester
• CAS No: 892874-24-7
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 842134
• PubChem ID: 17039461
• Update Time: 2025-06-15

1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl]-carbamic acid tert-butyl ester
• tert-butyl N-(1-hydroxy-4,4-dimethylpentan-3-yl)carbamate
• AA308
• TERT-BUTYL 1-HYDROXY-4,4-DIMETHYLPENTAN-3-YLCARBAMATE
• CS-0346468
• MFCD08437526
• 892874-24-7
• AKOS025149348
• EN300-1878214
• AB45055
• tert-Butyl (1-hydroxy-4,4-dimethylpentan-3-yl)carbamate
• DTXSID50588767
• 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester

• Inchi： 1S/C12H25NO3/c1-11(2,3)9(7-8-14)13-10(15)16-12(4,5)6/h9,14H,7-8H2,1-6H3,(H,13,15)
• InChI Key： GWNITSXTIFUCSM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CCO)C(C)(C)C)=O

Computed Properties

• Exact Mass: 231.18300
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 336.8°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.456
• PSA: 58.56000
• LogP: 2.69910

Additional information on 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester

Comprehensive Overview of 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester (CAS No. 892874-24-7)

The compound 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester (CAS No. 892874-24-7) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative is characterized by its unique structural features, including a hydroxyethyl group and a tert-butyl ester moiety, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis, properties, and potential uses, making it a topic of interest in modern scientific discussions.

One of the key reasons for the growing interest in 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester is its role as an intermediate in the development of bioactive compounds. Its molecular structure allows for versatile modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in drug discovery and green chemistry, where efficiency and sustainability are paramount. Users frequently search for terms like "carbamic acid derivatives" and "tert-butyl ester applications," reflecting the demand for detailed insights into such compounds.

From a physicochemical perspective, CAS No. 892874-24-7 exhibits notable stability under standard conditions, making it suitable for various experimental protocols. Its solubility profile, which includes compatibility with common organic solvents, further enhances its practicality in laboratory settings. These attributes are often highlighted in queries related to "chemical handling" and "solubility data," underscoring the need for accurate and accessible information.

In addition to its synthetic utility, 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester is also explored for its potential in material science. The integration of such esters into polymer matrices has been investigated for improving material properties, a topic that resonates with searches for "advanced materials" and "polymer additives." This interdisciplinary relevance ensures that the compound remains a focal point in both academic and industrial research.

Safety and regulatory compliance are other critical aspects associated with CAS No. 892874-24-7. While the compound is not classified under restricted categories, proper handling protocols are essential to ensure workplace safety. Frequently asked questions include "storage recommendations" and "handling precautions," which emphasize the importance of disseminating reliable guidelines to users.

The future prospects of 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester are closely tied to advancements in organic synthesis and pharmaceutical engineering. As researchers continue to explore novel applications, the demand for high-purity samples and detailed analytical data is expected to rise. This trend is reflected in search behaviors, with terms like "custom synthesis" and "analytical standards" gaining traction among professionals.

In summary, 1-(2-Hydroxy-ethyl)-2,2-dimethyl-propyl-carbamic Acid tert-Butyl Ester (CAS No. 892874-24-7) represents a versatile and valuable compound in contemporary chemistry. Its multifaceted applications, combined with its alignment with current scientific priorities, make it a subject of enduring interest. By addressing common queries and highlighting its relevance to cutting-edge research, this overview aims to provide a comprehensive resource for stakeholders across the chemical and pharmaceutical sectors.